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Compound of Interest

Compound Name:
2-Furanmethanol, 5-

(aminomethyl)-

Cat. No.: B1268282 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the safe disposal of 2-Furanmethanol,
5-(aminomethyl)- (CAS Number: 88910-22-9), a furan derivative utilized in various research

and synthesis applications.

I. Understanding the Hazards
Before handling and disposal, it is crucial to be aware of the potential hazards associated with

2-Furanmethanol, 5-(aminomethyl)-. While a complete, official Safety Data Sheet (SDS) with

comprehensive hazard information is not widely available, data for structurally similar

compounds like furfuryl alcohol and general furan derivatives indicate that this compound

should be handled with care.[1] Potential hazards may include:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]

Irritation: May cause skin, eye, and respiratory irritation.[2]

Environmental Hazards: May be harmful to aquatic life with long-lasting effects.[3]

Always consult the specific Safety Data Sheet provided by your supplier before handling this

chemical.
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II. Personal Protective Equipment (PPE)
To minimize exposure during handling and disposal, the following personal protective

equipment should be worn:

PPE Category Specific Recommendations

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber). Gloves must be inspected

prior to use.

Eye/Face Protection

Use chemical safety goggles or a face shield as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[2]

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure. A lab coat is mandatory.

Respiratory Protection

If working in a poorly ventilated area or if there

is a risk of inhalation, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

[2]

III. Step-by-Step Disposal Procedure
The primary recommended method for the disposal of 2-Furanmethanol, 5-(aminomethyl)- is
through an approved hazardous waste disposal plant.[2] Incineration is a common and effective

method for furan derivatives.[4]

Waste Collection:

Collect waste 2-Furanmethanol, 5-(aminomethyl)- and any contaminated materials (e.g.,

paper towels, gloves) in a designated, properly labeled, and sealed waste container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.
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Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Furanmethanol, 5-(aminomethyl)-".

Include the CAS number (88910-22-9) and any relevant hazard symbols.

Attach a completed hazardous waste label as soon as waste is added to the container.[5]

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents.[1][2]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.[5]

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Follow all institutional and local regulations regarding hazardous waste disposal.

Important Considerations:

Do NOT dispose of 2-Furanmethanol, 5-(aminomethyl)- down the drain or in regular trash.

[3] This can lead to environmental contamination and may be a violation of local regulations.

Spill Cleanup: In the event of a spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for disposal as hazardous waste.[2] Ensure

adequate ventilation and wear appropriate PPE during cleanup.

Empty Containers: Empty containers may retain product residue and should be treated as

hazardous waste.[1] Do not reuse empty containers.

IV. Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of 2-
Furanmethanol, 5-(aminomethyl)-.
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Click to download full resolution via product page

Disposal Workflow for 2-Furanmethanol, 5-(aminomethyl)-

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-
Furanmethanol, 5-(aminomethyl)-, contributing to a secure laboratory environment and

responsible chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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